(2R,3S)-5-hydroxy-2-(((4-Methylbenzoyl)oxy)Methyl)tetrahydrofuran-3-yl 4-Methylbenzoate

• IUPAC Name: [(2R,3S)-5-hydroxy-3-(4-methylbenzoyl)oxyoxolan-2-yl]methyl 4-methylbenzoate
• InChI: InChI=1S/C21H22O6/c1-13-3-7-15(8-4-13)20(23)25-12-18-17(11-19(22)26-18)27-21(24)16-9-5-14(2)6-10-16/h3-10,17-19,22H,11-12H2,1-2H3/t17-,18+,19?/m0/s1
• InChI Key: HMTWHMYPWSAEHP-PAMZHZACSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OCC2C(CC(O2)O)OC(=O)C3=CC=C(C=C3)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H](CC(O2)O)OC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C21H22O6
• Molecular Weight: 370.4 g/mol
• CAS No.: 17117-72-5

Description

2-Deoxy-D-erythro-pentofuranose 3,5-di-p-toluate is an impurity of Decitabine, a DNA hypomethylating agent that is used to treat various forms of cancer, such as myelogeneous leukemia and metastatic lung cancerBy inhibiting DNA methyltransferase, Decitabine silences the tumour suppressor genes and, consequently, “normalizing” gene expression in cancerous cells.

Scientific Research Applications

Potential Antitumor Agents

(2R,3S)-5-hydroxy-2-(((4-Methylbenzoyl)oxy)Methyl)tetrahydrofuran-3-yl 4-Methylbenzoate, as part of dihydrobenzofuran lignans, has shown potential as an antitumor agent. In particular, these compounds have demonstrated activity against leukemia and breast cancer cell lines. The mechanism involves the inhibition of tubulin polymerization, which is crucial in cell division and mitosis. The 2R, 3R-enantiomer of these compounds exhibited significantly higher activity compared to the racemic mixture, highlighting the importance of stereochemistry in their biological activity (Pieters et al., 1999).

Antiangiogenic Activity

These compounds have also demonstrated pronounced antiangiogenic activity. The antiangiogenic properties are particularly evident in the dimerization product of caffeic acid methyl ester, specifically the 2R,3R-enantiomer. The inhibition of angiogenesis, the formation of new blood vessels, is a crucial aspect in the treatment of cancers, as it can starve tumors of necessary nutrients and oxygen (Apers et al., 2002).

Germination Inhibition

In addition to its potential in cancer therapy, derivatives of this compound have been identified as germination inhibitory constituents in certain plant species. Such compounds can have significant implications in the field of agriculture, particularly in weed management and crop production (Oh et al., 2002).